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Introduction

The ability to study gene function in a spatially and temporally controlled manner is crucial for
understanding complex biological processes and for the development of novel therapeutics.
Conditional knockout (cKO) mouse models, where a target gene can be inactivated in specific
tissues or at particular developmental stages, are invaluable tools for this purpose. The advent
of CRISPR-Cas9 technology has revolutionized the generation of these models, offering a
more efficient and precise alternative to traditional embryonic stem (ES) cell-based methods.[1]
[2] This application note provides a detailed overview and step-by-step protocols for generating
conditional knockout mice using the CRISPR-Cas9 system, with a focus on the highly efficient
Easi-CRISPR method.

The core of this technology lies in the combination of the CRISPR-Cas9 system for targeted
DNA cleavage and the Cre-LoxP recombination system for conditional gene inactivation.[3] The
CRISPR-Cas9 system, composed of the Cas9 nuclease and a guide RNA (gRNA), is used to
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introduce two LoxP sites flanking a critical exon or exons of the target gene.[4][5] These
"floxed" mice are then bred with mice expressing Cre recombinase under the control of a
tissue-specific or inducible promoter. In the offspring, Cre recombinase recognizes the LoxP
sites and excises the intervening DNA sequence, leading to a conditional knockout of the target
gene.[3]

Methods Overview

Several strategies have been developed to generate floxed alleles using CRISPR-Cas9, with
varying efficiencies. The "two-donor floxing" method, which utilizes two separate single-
stranded oligonucleotides (ssSODNs) as donors to introduce the two LoxP sites, has been
shown to have a low success rate, with a multi-center study reporting an efficiency of only
0.87%.[6][7][8] In contrast, methods that use a single, long single-stranded DNA (IssDNA)
donor containing both LoxP sites and the intervening genomic sequence, such as Easi-
CRISPR (Efficient additions with ssSDNA inserts-CRISISPR), have demonstrated significantly
higher efficiencies, often ranging from 30-60% and in some cases up to 100%.[9][10][11]

This document will focus on the Easi-CRISPR approach due to its superior efficiency and
reliability. The general workflow involves:

» Design: Designing guide RNAs (gRNAS) to target introns flanking the desired exon(s) and
designing a long single-stranded DNA (IssDNA) donor template containing the floxed exon
cassette.

» Preparation of Materials: Synthesizing the gRNAs, Cas9 protein/mRNA, and the IssSDNA
donor.

o Delivery into Zygotes: Introducing the CRISPR-Cas9 components and the donor template
into mouse zygotes via microinjection or electroporation.

» Generation of Founder Mice: Transferring the edited zygotes into pseudopregnant female
mice to develop into founder pups.

o Genotyping and Validation: Screening the founder mice for the correct insertion of the LoxP
sites and subsequent validation of conditional knockout functionality.

© 2026 BenchChem. All rights reserved. 2/11 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC8461926/
https://www.synthego.com/guide/how-to-use-crispr/design-grna-crispr/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6752713/
https://www.researchgate.net/figure/Schematic-of-two-donor-floxing-method-of-creating-cKO-alleles-a-Wild-type-locus-showing_fig1_335395067
https://pmc.ncbi.nlm.nih.gov/articles/PMC6709553/
https://www.researchgate.net/publication/327343852_Re-Evaluating_One-step_Generation_of_Mice_Carrying_Conditional_Alleles_by_CRISPR-Cas9-Mediated_Genome_Editing_Technology
https://www.biorxiv.org/content/10.1101/141424v1.full-text
https://www.unemed.com/product/crispr-cas9-editing-tool
https://blog.addgene.org/easi-crispr-generating-knock-in-and-conditional-mouse-models
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12757159?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Quantitative Data Summary

The efficiency of generating conditional knockout mice using CRISPR-Cas9 can vary

depending on the method used, the target locus, and the delivery technique. The following

tables summarize reported efficiencies for different approaches.

Table 1: Comparison of Efficiency between Different CRISPR-Cas9 Conditional Knockout

Methods
Reported
Efficiency
Method Donor Template (Correctly Targeted Reference(s)
Pupsl/Total Pups
Born)
Two short single-
] stranded
Two-Donor Floxing ] ] 0.87% (15/1718) [71[8]
oligonucleotides
(ssODNs)
One long single-
) 8.5% - 100% (locus
Easi-CRISPR stranded DNA [9][11]

(IssDNA)

dependent)

IssDNA-based

methods (general)

One long single-
stranded DNA
(IssDNA)

11% - 13% (average)

[6]

Table 2: Efficiency of Easi-CRISPR at Different Loci
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Efficiency
IssDNA Size (Correctly Targeted
Target Gene Reference(s)
(bases) Pupsl/Total Pups
Born)
Gene 1 532 7% - 100% [10]
Gene 2 931 7% - 100% [10]
Partial insertions
Gene 3 - [10]
observed
Various loci ~500 - 1500 25% - 66% [10]

Experimental Workflow and Signaling Pathways

The following diagrams illustrate the experimental workflow for generating conditional knockout
mice using Easi-CRISPR and the underlying molecular mechanism of Cre-LoxP recombination.

© 2026 BenchChem. All rights reserved. 4/11 Tech Support


https://www.unemed.com/product/crispr-cas9-editing-tool
https://www.unemed.com/product/crispr-cas9-editing-tool
https://www.unemed.com/product/crispr-cas9-editing-tool
https://www.unemed.com/product/crispr-cas9-editing-tool
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12757159?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

1. Design Phase

2. Prepar

3.|Delivery Phase

Zygote Collection
Gllicroinjection/EIectroporatiorD‘*

vy

4. Mouse Generation

s

5. Validation Phase

2

ation Phase

—
e
—

)
)

Click to download full resolution via product page

Caption: Experimental workflow for generating cKO mice.
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Caption: Cre-LoxP mediated conditional gene knockout.

Detailed Experimental Protocols

Protocol 1: Design of Guide RNAs and Donor Template
1.1. Guide RNA (gRNA) Design:

Identify the target exon(s): Select a critical exon or exons for deletion that will result in a
frameshift mutation or loss of a crucial protein domain.

» Select target introns: Choose intronic regions flanking the target exon(s). To avoid disrupting
splicing regulatory elements, select gRNA target sites at least 100 base pairs away from the
exon-intron boundaries.[12]

o Find gRNA target sequences: Use online design tools such as CHOPCHOP or Synthego's
CRISPR Design Tool to identify potential gRNA sequences within the selected intronic
regions.[5][13] These tools will also help predict on-target activity and potential off-target
effects.

o Select optimal gRNAs: Choose two gRNAs, one for each flanking intron, with high predicted
on-target scores and low off-target scores. The distance between the two gRNA target sites
should typically be between 0.5 and 0.8 kb.[11]

1.2. Long Single-Stranded DNA (IssDNA) Donor Template Design:

o Assemble the donor sequence: The IssDNA donor will contain the target exon(s) flanked by
the two LoxP sites. The entire cassette will be flanked by homology arms corresponding to
the genomic sequences upstream and downstream of the gRNA cut sites.

e Homology arms: The homology arms should be approximately 70-100 nucleotides in length
and identical to the genomic sequence immediately flanking the Cas9 cleavage sites.[9][12]

e LoxP sites: The 34 bp LoxP sequences should be inserted precisely at the Cas9 cleavage
sites within the introns. Ensure both LoxP sites are in the same orientation to enable Cre-
mediated excision.
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 Silent mutations: To prevent the Cas9 nuclease from re-cutting the donor template or the
integrated allele, introduce silent mutations within the PAM sequence or the gRNA seed
sequence of the homology arms.[14]

Protocol 2: Preparation of CRISPR-Cas9 Components

2.1. gRNA Synthesis:

o Synthetically order the designed crRNAs and tracrRNA or synthesize sgRNAs using in vitro
transcription Kits.

2.2. Cas9 Preparation:

o Commercially available recombinant Cas9 protein is recommended for its high efficiency and
reduced off-target effects compared to Cas9 mRNA or plasmid.[9]

2.3. Long Single-Stranded DNA (IssDNA) Synthesis:

» IsSsDNA donors can be commercially synthesized or generated in the lab using methods like
the in vitro Transcription and Reverse Transcription (ivTRT) method or the "phospho-PCR"
method.[9][15][16] The ivTRT method involves transcribing a dsDNA template into RNA,
followed by reverse transcription to generate the ssDNA.[9]

Protocol 3: Delivery of CRISPR Components into Mouse
Zygotes

3.1. Microinjection:

o Prepare the injection mix: Prepare a solution containing Cas9 protein, the two gRNAs, and
the IssDNA donor in an appropriate injection buffer. Recommended concentrations can be
found in the Easi-CRISPR protocol.[9][13]

e Zygote collection: Harvest zygotes from superovulated female mice.

¢ Microinjection: Using a micromanipulator, inject the CRISPR mix into the pronucleus or
cytoplasm of the collected zygotes.[17] Pronuclear injection is often preferred for Easi-
CRISPR.[13]
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o Embryo culture: Culture the injected zygotes overnight to the two-cell stage.

3.2. Electroporation:

Prepare the electroporation solution: Mix the CRISPR components with an electroporation
buffer.

e Zygote preparation: Place the collected zygotes in the electroporation cuvette.

o Electroporation: Apply an electrical pulse using an electroporator to deliver the CRISPR
components into the zygotes.[4][18]

o Embryo culture: Culture the electroporated zygotes overnight.

Protocol 4: Generation of Founder Mice

o Embryo transfer: Transfer the viable two-cell stage embryos into the oviducts of
pseudopregnant surrogate female mice.

 Birth of founder pups: Pups will be born approximately 19-21 days after embryo transfer.

Protocol 5: Genotyping and Validation of Conditional
Knockout Mice

5.1. Genotyping of Founder Mice:
o DNA extraction: Isolate genomic DNA from tail biopsies of the founder pups.[19]

e PCR screening: Perform PCR using multiple primer pairs to confirm the correct insertion of
both LoxP sites in cis (on the same allele).[9][20][21]

o Use primers flanking the 5" and 3' integration sites to check for the presence of the LoxP
sites.

o Use a forward primer upstream of the 5 homology arm and a reverse primer downstream
of the 3' homology arm to confirm the integration of the entire floxed cassette and that the
two LoxP sites are on the same chromosome.
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e Sanger sequencing: Sequence the PCR products to verify the correct sequence of the
inserted LoxP sites and the surrounding genomic region.

5.2. Breeding and Functional Validation:

o Breeding to establish a floxed line: Breed the correctly targeted founder mice with wild-type
mice to establish a stable floxed mouse line.

e Breeding with Cre-driver mice: Cross the homozygous floxed mice with a mouse line that
expresses Cre recombinase in the desired tissue or in response to an inducer.[3]

o Validation of conditional knockout:

o Genomic DNA PCR: Isolate DNA from the target tissue and other tissues of the cKO
offspring. Perform PCR to detect the excised allele in the target tissue, which will be
smaller than the floxed allele.[20]

o RT-gPCR: Analyze mRNA levels of the target gene in the target tissue to confirm
transcriptional knockout.[3]

o Western Blot: Analyze protein levels of the target gene in the target tissue to confirm the
absence of the protein.[3]

Conclusion

The CRISPR-Cas9 system, particularly the Easi-CRISPR method, provides a powerful and
efficient platform for the generation of conditional knockout mice. By following the detailed
protocols outlined in this application note, researchers can reliably produce these valuable
animal models to dissect gene function with high precision, accelerating basic research and the
development of new therapeutic strategies. Careful design of gRNAs and donor templates,
along with rigorous validation of the resulting mice, are critical for the success of these
experiments.
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e To cite this document: BenchChem. [Generating Conditional Knockout Mice with Precision:
An Application Note on CRISPR-Cas9 Technology]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b12757159/docs#generating-conditional-
knockout-mice-with-precision-an-application-note-on-crispr-cas9-technology]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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